![molecular formula C23H23NO3S B6019056 (6-methoxy-2-naphthyl){1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanone](/img/structure/B6019056.png)
(6-methoxy-2-naphthyl){1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-methoxy-2-naphthyl){1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanone is a synthetic compound that has been studied for its potential pharmacological properties. This compound is also known as MT-45 and is classified as a synthetic opioid.
Mechanism of Action
MT-45 acts as an agonist at mu-opioid receptors, which are located in the brain and spinal cord. This binding results in the activation of a signaling pathway that leads to the inhibition of pain signals and the release of dopamine, which is responsible for the feelings of pleasure and reward associated with opioid use.
Biochemical and Physiological Effects:
MT-45 has been shown to produce analgesia and reduce withdrawal symptoms in animal models. It has also been shown to produce respiratory depression, which is a common side effect of opioid use. Additionally, MT-45 has been shown to produce sedation and decrease locomotor activity in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using MT-45 in lab experiments is that it has a high affinity for mu-opioid receptors, which allows for precise and selective targeting of these receptors. However, one limitation of using MT-45 in lab experiments is that it may produce respiratory depression, which can be dangerous and potentially lethal.
Future Directions
Future research on MT-45 could focus on its potential use in the treatment of opioid addiction. Additionally, further studies could be conducted to better understand the mechanism of action of MT-45 and its effects on the brain and other physiological systems. Finally, research could be conducted to develop safer and more effective analogs of MT-45 that do not produce respiratory depression or other negative side effects.
Synthesis Methods
MT-45 is typically synthesized using a multi-step process that involves the reaction of 2-naphthol with 3-methylthiophene-2-carboxylic acid, followed by the reaction with piperidine and subsequent methylation of the resulting compound. The final product is purified using chromatography techniques.
Scientific Research Applications
MT-45 has been studied for its potential analgesic properties. It has been shown to bind to mu-opioid receptors in the brain, which are responsible for mediating pain relief. MT-45 has also been studied for its potential use in the treatment of opioid addiction, as it has been shown to reduce withdrawal symptoms in animal models.
properties
IUPAC Name |
(6-methoxynaphthalen-2-yl)-[1-(3-methylthiophene-2-carbonyl)piperidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23NO3S/c1-15-9-11-28-22(15)23(26)24-10-3-4-19(14-24)21(25)18-6-5-17-13-20(27-2)8-7-16(17)12-18/h5-9,11-13,19H,3-4,10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNLAWVDDMHSPCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(=O)N2CCCC(C2)C(=O)C3=CC4=C(C=C3)C=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.